2,2,2-Trichloro-1-(4,5-dihydro-1,3-thiazol-2-ylthio)ethylformamide

• CAS No.: 303061-86-1
• Molecular Formula: C6H7Cl3N2OS2
• Molecular Weight: 293.6 g/mol
• IUPAC Name: N-[2,2,2-trichloro-1-(4,5-dihydro-1,3-thiazol-2-ylsulfanyl)ethyl]formamide
• InChI: InChI=1S/C6H7Cl3N2OS2/c7-6(8,9)4(11-3-12)14-5-10-1-2-13-5/h3-4H,1-2H2,(H,11,12)
• InChI Key: SDCGDWVSJCFETI-UHFFFAOYSA-N
• Canonical SMILES: C1CSC(=N1)SC(C(Cl)(Cl)Cl)NC=O

Description

2,2,2-Trichloro-1-(4,5-dihydro-1,3-thiazol-2-ylthio)ethylformamide is a chemical compound with the molecular formula C6H7Cl3N2OS2 and a molecular weight of 293.622 g/mol . This compound is part of a collection of rare and unique chemicals used primarily in early discovery research .

Chemical Reactions Analysis

2,2,2-Trichloro-1-(4,5-dihydro-1,3-thiazol-2-ylthio)ethylformamide can undergo various chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen. Common oxidizing agents include potassium permanganate (KMnO4) and hydrogen peroxide (H2O2).

Reduction: This reaction involves the addition of hydrogen or the removal of oxygen. Common reducing agents include lithium aluminum hydride (LiAlH4) and sodium borohydride (NaBH4).

Substitution: This reaction involves the replacement of one atom or group of atoms with another. Common reagents include halogens (e.g., chlorine, bromine) and nucleophiles (e.g., hydroxide ions, cyanide ions).

The major products formed from these reactions depend on the specific conditions and reagents used .

Scientific Research Applications

2,2,2-Trichloro-1-(4,5-dihydro-1,3-thiazol-2-ylthio)ethylformamide has several scientific research applications:

Chemistry: It is used in the synthesis of other complex molecules and as a reagent in various chemical reactions.

Biology: It may be used in studies involving enzyme inhibition or protein interactions.

Industry: It can be used in the development of new materials or as a component in specialized industrial processes.

Mechanism of Action

The mechanism of action of 2,2,2-Trichloro-1-(4,5-dihydro-1,3-thiazol-2-ylthio)ethylformamide involves its interaction with specific molecular targets. These targets may include enzymes, receptors, or other proteins. The compound may inhibit or activate these targets, leading to various biological effects. The exact pathways involved depend on the specific application and context of use .

Comparison with Similar Compounds

2,2,2-Trichloro-1-(4,5-dihydro-1,3-thiazol-2-ylthio)ethylformamide can be compared with other similar compounds, such as:

4-Iodo-N-(2,2,2-trichloro-1-(4,5-dihydro-1,3-thiazol-2-ylthio)ethyl)benzamide: This compound has a similar structure but includes an iodine atom and a benzamide group.

N-(2,2,2-Trichloro-1-(4,5-dihydro-1,3-thiazol-2-ylthio)ethyl)pentanamide: This compound has a similar core structure but includes a pentanamide group.

The uniqueness of this compound lies in its specific combination of functional groups, which may confer distinct chemical and biological properties .